Cas no 1805339-52-9 (5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine)

• Product Name: 5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805339-52-9
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4854941
• Update Time: 2025-10-22

5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H6ClF3N2/c8-1-4-6(9)5(7(10)11)3(12)2-13-4/h2,7H,1,12H2
• InChI Key： HUOQPRGKSNEYEB-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C(=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine

Research Brief on 5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine (CAS: 1805339-52-9)

5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine (CAS: 1805339-52-9) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique structural features, including the presence of multiple halogen atoms and an amino group, make it a valuable building block for the design of novel compounds with potential therapeutic applications.

Recent studies have focused on the synthetic routes and applications of 5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine. A study published in the *Journal of Medicinal Chemistry* (2023) highlighted its role as a key intermediate in the synthesis of kinase inhibitors. The researchers demonstrated that the compound's chloromethyl group allows for facile functionalization, enabling the introduction of various pharmacophores. Additionally, the difluoromethyl and fluorine substituents were found to enhance the metabolic stability and bioavailability of the resulting drug candidates.

In the agrochemical sector, 5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine has been investigated for its potential as a precursor to novel herbicides. A 2022 study in *Pest Management Science* reported that derivatives of this compound exhibited potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. The researchers attributed this selectivity to the compound's ability to interfere with specific enzymatic pathways unique to plants.

The pharmacological potential of 5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine has also been explored in the context of antimicrobial agents. A recent preprint on *bioRxiv* (2024) described the synthesis of a series of sulfonamide derivatives using this compound as a starting material. These derivatives showed promising activity against drug-resistant bacterial strains, including MRSA and ESBL-producing *E. coli*. The study suggested that the fluorinated pyridine core contributes to the compounds' ability to penetrate bacterial cell membranes and inhibit essential enzymes.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine. A 2023 review in *Organic Process Research & Development* discussed the optimization of its synthetic route, emphasizing the need for cost-effective and environmentally friendly methods. The authors proposed a catalytic approach using palladium-based catalysts, which could improve yield and reduce waste generation.

In conclusion, 5-Amino-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine (CAS: 1805339-52-9) represents a valuable scaffold in both pharmaceutical and agrochemical research. Its unique structural properties enable the development of diverse bioactive molecules, and ongoing studies continue to uncover new applications. Future research should focus on addressing synthetic challenges and further exploring its mechanistic roles in biological systems.